Cas no 446-86-6 (Azathioprine)

Azathioprine (BW 57-322) is an immunosuppressive agent with oral activity. Azathioprine can be converted into the active metabolite 6-mercaptopurine (6-MP) in vivo, which has myelosuppressive effect and can induce apoptosis

Azathioprine structure

Product Name:Azathioprine

CAS No:446-86-6

Molecular Formula:C₉H₇N₇O₂S

Molecular Weight:277.2626

MDL:MFCD00069203

CID:37445

PubChem ID:87559964

Azathioprine Properties

Names and Identifiers

- 6-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)-9H-purine
- azathioprine crystalline
- 6-(1-methyl-4-nitroimidazol-5-ylthio)purine
- azathioprine
- 6-[(1-methyl-4-nitro-1h-imidazol-5-yl)thio]-1h-purine
- 6-((1-methyl-4-nitroimidazol-5-yl)thio)purine
- 6-(methyl-p-nitro-5-imidazolyl)-thiopurine
- Azathiopurine
- 6-(1-METHYL-4-NITROIMIDAZOL-5-YL)THIOPURINE
- 6-(3-methyl-5-nitroimidazol-4-yl)sulfanyl-7H-purine
- BW 57-322
- 6-(1-methyl-4-nitro-imidazol-5-ylthio)purine
- Azamun
- Azanin
- Azathioprin
- azatihoprine
- Azatioprin
- Azothioprine
- Ccucol
- Imuran
- Imurek
- Imurel
- Muran
- Azasan
- Azamun [Czech]
- Azatioprina [INN-Spanish]
- Azathioprinum [INN-Latin]
- Imuran (TN)
- 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-7H-purine
- 6-(1-Methyl-p-nitro-5-imidazolyl)-thiopurine
- Methylnitroimidazolylmercaptopurine
- C9H7N7O2S
- 6-((1-Methyl-4-nitro-1H-i
- FT-0602904
- cMAP_000046
- Thiopurine 6-(1-methyl-4-nitroimidazol-5-yl)
- AZATHIOPRINE (EP IMPURITY)
- AZATHIOPRINE [EP MONOGRAPH]
- SW198560-2
- BPBio1_000054
- 1H-Purine, 6-((1-methyl-4-nitro-1H-imidazol-5-yl)thio)-
- MRK240IY2L
- AB00443544_12
- Purine, 6-(1-methyl-4-nitro-5-imidazolylthio)-
- Jayempi
- NSC-39084
- AZATHIOPRINE [INN]
- AZATHIOPRINE [USP MONOGRAPH]
- BSPBio_000048
- 1H-PURINE, 6-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)THIO)
- SPECTRUM1500133
- 6-[(1-Methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-1H-purine #
- UNII-MRK240IY2L
- NCGC00015060-29
- AI-981/34845012
- AZATHIOPRINE [ORANGE BOOK]
- NCGC00015060-05
- NCGC00090836-02
- Z57063156
- NCGC00090836-01
- Prestwick1_000094
- CHEMBL1542
- AB00443544-03
- A826664
- 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-7H-purine
- SBI-0050016.P003
- KBioSS_000464
- Azathioprine 100 microg/mL in Acetonitrile
- Tox21_110074_1
- AZATHIOPRINE [MI]
- 6-(1-Methyl-4-nitromidazol-5-ylthio)purine
- NCGC00015060-18
- AZATHIOPRINE (EP MONOGRAPH)
- 1H-Purine, 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-
- NSC 39084
- BW 57322
- HY-B0256
- KBio2_000464
- Azathioprine, >=98%
- NSC-755900
- CCG-39877
- BSPBio_001876
- BDBM50373919
- Azathioprine (Azasan, Imuran)
- Azathioprinum (INN-Latin)
- s1721
- 6-(1-methyl-4-nitro-1H-imidazol-5-ylthio)-9H-purine
- HMS3655M04
- NCGC00015060-16
- D70170
- 6-(1'-Methyl-4'-nitro-5'-imidazolyl)-mercaptopurine
- Azothioprin
- Azathioprine (USAN:USP:INN:BAN:JAN)
- HMS501N08
- CCG-220094
- 6-[(1-Methyl-4-nitroimidazol-5-yl)thio]purine
- Q18939
- KS-1146
- NCGC00090836-03
- NCGC00015060-07
- AZATHIOPRINE [IARC]
- NCGC00015060-13
- Purine, 6-((1-methyl-4-nitroimidazol-5-yl)thio)-
- SR-01000075537-4
- Azasan (TN)
- DivK1c_000586
- FT-0662375
- Prestwick3_000094
- NS00004945
- HMS2802J03
- AKOS005609209
- SDCCGSBI-0050016.P005
- SMR000427366
- 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-9H-purine
- Pharmakon1600-01500133
- AB00443544
- AZATHIOPRINE [EP IMPURITY]
- 6-(1-methyl-4-nitro-5-imidazolyl)mercaptopurine
- NCGC00015060-06
- Azathiopurine,(S)
- SR-01000762955
- Tox21_400024
- SPBio_001987
- NCGC00015060-03
- MFCD00069203
- Tox21_500027
- NCGC00090836-04
- 6-(1'-Methyl-4'-nitro-5'-imidazolyl)mercaptopurine
- 9H-Purine, 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-
- AZATHIOPRINE [WHO-IP]
- B. W. 57-322
- SDCCGMLS-0065415.P001
- Zytrim
- NCGC00094593-01
- Lopac0_000027
- SCHEMBL4278
- KBio2_002427
- NCGC00090836-05
- AZATHIOPRINE (MART.)
- 6-(1-Methyl-4-nitro-5-imidazolythio)-9H-pur-ine
- 6-(1-Methyl-4-nitroimidazol-5-ylthio)purin
- AZATHIOPRINE [WHO-DD]
- 6-((1-methyl-4-nitro-1H-imidazol-5-yl)thio)-7H-purine
- BCP09492
- KBioGR_002427
- IDI1_000586
- NINDS_000586
- HMS3712C10
- CCRIS 62
- AZATHIOPRINE (USP MONOGRAPH)
- Spectrum2_000068
- BA166065
- HMS3259P03
- HMS594I19
- KBio2_004995
- D00238
- 6-[(1-Methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-1H-purine
- Spectrum_000064
- 6-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)-1H-purine
- 6-1'-Methyl,4'-nitro,5'-imidazolyl mercaptopurine
- 6-(Methyl-p-nitro-5-imidazolyl)thiopurine
- HMS1920E17
- CCG-16168
- 446-86-6
- KBio2_007563
- NCGC00015060-02
- WLN: T56 BM DN FN HNJ IS- ET5N CNJ A1 DNW
- NCGC00015060-10
- Azathioprine, Pharmaceutical Secondary Standard; Certified Reference Material
- AZATHIOPRINE [MART.]
- KBioGR_000646
- Azathioprinum
- Spectrum3_000308
- KBioSS_002433
- NCGC00090836-06
- NSC755900
- NCGC00015060-01
- Purine, 6-[(1-methyl-4-nitroimidazol-5-yl)thio]-
- DTXSID4020119
- Tox21_110074
- HSDB 7084
- AZATHIOPRINE [VANDF]
- [Methyl(nitroimidazolyl)mercaptopurine]
- NCGC00015060-19
- Azatioprina (INN-Spanish)
- AB00443544-11
- AZATHIOPRINE (IARC)
- AZATHIOPRINE [USAN]
- ChemDiv1_002659
- AZATHIOPRINUM [WHO-IP LATIN]
- Lopac-A-4638
- EN300-118702
- 6-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-9H-purine
- Oprea1_633462
- AZATHIOPRINE [USP-RS]
- BRD-K32821942-001-10-6
- Prestwick2_000094
- azanine
- 6-({4-nitro-1-methyl-1H-imidazol-5-yl}sulfanyl)-7H-purine
- DTXCID00119
- 6-(1-Methyl-4-nitroimidazol-5-ylthio)purin [Czech]
- MLS001049307
- HMS2091K19
- NC00614
- HMS1568C10
- Spectrum5_000848
- BRD-K60324116-001-01-5
- Prestwick_41
- CBDivE_013132
- NCGC00094593-03
- Oprea1_533384
- Azathioprine, meets USP testing specifications
- Azathioprine, United States Pharmacopeia (USP) Reference Standard
- NCGC00260712-01
- BRD-K32821942-001-05-6
- CHEBI:2948
- Azatioprina
- Spectrum4_000243
- A 4638
- 6-((1-METHYL-4-NITROIMIDAZOL-5-YL)THIO)PURINE6-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)THIO)-1H-PURINE
- Azoran
- NCGC00015060-08
- NCGC00015060-12
- AZATHIOPRINE [JAN]
- 6-(3-methyl-5-nitro-imidazol-4-yl)sulfanyl-9H-purine
- KBio1_000586
- GTPL7120
- HMS3260E15
- Prestwick0_000094
- NCGC00015060-15
- 1H-PURINE, 6-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)THIO-
- AKOS028108935
- AZATHIOPRINE [HSDB]
- BW-57-322
- EU-0100027
- Azathioprine [USAN:USP:INN:BAN:JAN]
- NCGC00094593-02
- NCI-C03474
- Rorasul
- C06837
- AC-4230
- NCGC00015060-14
- 6-((1-methyl-4-nitro-1h-imidazol-5-yl)thio)-1h-purin
- SPBio_000255
- SR-01000075537-1
- AI3-50290
- LP00027
- NCGC00015060-04
- HMS2095C10
- EINECS 207-175-4
- KBio2_005600
- Azathioprine, European Pharmacopoeia (EP) Reference Standard
- DB00993
- L04AX01
- KBio3_002906
- Azathioprine (JP17/USP/INN)
- Azamune
- SR-01000762955-2
- SR-01000075537
- KBio3_001376
- CAS-446-86-6
- AZATHIOPRINE (USP-RS)
- 6-((1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl)-7H-purine
- KBio2_003032
- AB00443544_13
- NCGC00015060-09
- NCGC00015060-11
- 6-(1-Methyl-4-nitro-1H-imidazol-5-ylthio)purine
- 6-(1-Methyl-p-nitro-5-imidazolyl)thiopurine
- 6-1'-Methyl,5'-imidazolyl mercaptopurine
- Oprea1_375441
- NSC39084
- BRD-K32821942-001-20-5
- STK831906
- AG-670/36150031
- MFCD00055974
- Jayempi (TN)
- Azathioprine (JP18/USP/INN)
- BRD-K32821942-001-21-3
- A2069
- +Expand
- MDL： MFCD00069203
- InChIKey： LMEKQMALGUDUQG-UHFFFAOYSA-N
- Inchi： 1S/C9H7N7O2S/c1-15-4-14-7(16(17)18)9(15)19-8-5-6(11-2-10-5)12-3-13-8/h2-4H,1H3,(H,10,11,12,13)
- SMILES： S(C1C2=C(N=C([H])N=1)N=C([H])N2[H])C1=C([N+](=O)[O-])N=C([H])N1C([H])([H])[H]

Computed Properties

Exact Mass: 277.03800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 2
Monoisotopic Mass: 277.038
Heavy Atom Count: 19
Complexity: 354
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 143

Experimental Properties

LogP: 1.66900
PSA: 143.40000
Merck: 902
Refractive Index: 1.7400 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
Boiling Point: 555.8°C at 760 mmHg
Melting Point: 244°C(dec.)(lit.)
Flash Point: 685.7 °C at 760 mmHg
Solubility: Soluble in Dichloromethane and dimethyl sulfoxide.
Color/Form: Powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
Solubility: It is very slightly soluble in ethanol and almost insoluble in water; Soluble in dilute ammonia solution.
pka: 8.2(at 25℃)
Density: 1.5379 (rough estimate)

Azathioprine Security Information

Symbol: GHS07 GHS08
RTECS：UO8925000
WGK Germany：3
Safety Instruction： S53-S22-S26-S36/37-S45
Risk Phrases：R45
Dangerous goods sign： Xi T Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335-H350
Warning Statement： P201-P261-P305+P351+P338-P308+P313
Prompt：dangerous
Storage Condition：4°C, protect from light
Risk Phrases： 45-22-36/37/38
Signal Word：Danger
HazardClass：IRRITANT

Azathioprine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Azathioprine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003OEH-1mg	Azathioprine	446-86-6	98%	1mg	$5.00	2024-05-02
A2B Chem LLC	AB70793-1mg	Azathioprine	446-86-6	98%	1mg	$5.00	2024-04-20
abcr	AB251870-5 g	Azathioprine, 98%; .	446-86-6	98%	5 g	€131.40	2023-07-20
Ambeed	A101947-1mg	6-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)-9H-purine	446-86-6	98%	1mg	$6.0	2024-07-19
Chemenu	CM110262-5g	Azathioprine	446-86-6	98%	5g	$107	2021-08-06
DC Chemicals	DCAPI1182-100 mg	Azathioprine (Azasan, Imuran)	446-86-6	>99%	100mg	$250.0	2022-03-01
Enamine	EN300-118702-0.05g	6-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]-7H-purine	446-86-6	95%	0.05g	$19.0	2023-06-08
Key Organics Ltd	KS-1146-1MG	Azathioprine	446-86-6	>97%	1mg	£36.00	2023-09-08
LKT Labs	A9803-1 g	Azathioprine	446-86-6	≥98%	1g	$102.10	2023-07-11
MedChemExpress	HY-B0256-10mM*1mLinDMSO	Azathioprine	446-86-6	99.98%	10mM*1mLinDMSO	￥500	2023-07-26

Azathioprine Suppliers

Wuhan Dingxintong Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:446-86-6)

MR./MRS.:TANG WEI

Phone:17720532645

Email:t17720532645@163.com

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:446-86-6)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:446-86-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:446-86-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:446-86-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Azathioprine Related Literature

1. A validated UPLC method for the determination of process-related impurities in Azathioprine bulk drug

Prakash M. Davadra,Vivek V. Mepal,Mukul R. Jain,Chhelshanker G. Joshi,Atul H. Bapodra Anal. Methods 2011 3 198
2. Biochemical and structural characterization of Haemophilus influenzae nitroreductase in metabolizing nitroimidazoles

Dake Liu,Thisuri N. Wanniarachchi,Guangde Jiang,Gustavo Seabra,Shugeng Cao,Steven D. Bruner,Yousong Ding RSC Chem. Biol. 2022 3 436
3. A novel long-acting azathioprine polyhydroxyalkanoate nanoparticle enhances treatment efficacy for systemic lupus erythematosus with reduced side effects

Jin Hu,Min Wang,Xinyue Xiao,Bo Zhang,Qiu Xie,Xinjie Xu,Shengjie Li,Zhifa Zheng,Daixu Wei,Xuan Zhang Nanoscale 2020 12 10799
4. Parthenium dermatitis

Vinod Kumar Sharma,Parul Verma,K. Maharaja Photochem. Photobiol. Sci. 2013 12 85
5. Electroanalytical studies of certain nitro and benzodiazepine drugs at rotating disc electrodes

Edmund Bishop,Waqar Hussein Analyst 1984 109 759
6. Specific determination of azathioprine in solution by a spectrophotometric method and its application to a tablet assay

Saranjit Singh,R. K. Singla,Munish Kumar,R. L. Gupta Analyst 1988 113 1665
7. Electroanalytical studies of certain nitro and benzodiazepine drugs at rotating disc electrodes

Edmund Bishop,Waqar Hussein Analyst 1984 109 759
8. An electrochemical platform for the selective detection of azathioprine utilizing a screen-printed carbon electrode modified with manganese oxide/reduced graphene oxide

Subash Vetri Selvi,Nandini Nataraj,Shen-Ming Chen,Adhimoorthy Prasannan New J. Chem. 2021 45 3640
9. On-demand reconstitutable hyaluronic acid-doped azathioprine microcrystals effectively ameliorate ulcerative colitis via selective accumulation in inflamed tissues

Juho Lee,Murtada A. Oshi,Dongmin Kwak,Hyunwoo Kim,Jihyun Kim,Shwe Phyu Hlaing,Aruzhan Saparbayeva,Seonghwan Hwang,Yunjin Jung,Jin-Wook Yoo Biomater. Sci. 2022 10 6500
10. In silico design and fabrication of an SFI chip-based microspheroid culture system

Soon-Jung Park,Taek-Hee Jung,Jong Hyun Kim,Kyoung-Yong Lee,Jeongyun Kim,Jongil Ju,Sung-Hwan Moon Biomater. Sci. 2022 10 2991

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Cas no 446-86-6 (Azathioprine)

Azathioprine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Azathioprine Security Information

Azathioprine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Azathioprine Price

Azathioprine Suppliers

Azathioprine Related Literature

Related Categories

446-86-6 (Azathioprine) Related Products